2-[(2-Amino-ethyl)-methyl-amino]-1-(1H-pyrrol-2-yl)-ethanone

Specification

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-[2-aminoethyl(methyl)amino]-1-(1H-pyrrol-2-yl)ethanone
• Standard InChI: InChI=1S/C9H15N3O/c1-12(6-4-10)7-9(13)8-3-2-5-11-8/h2-3,5,11H,4,6-7,10H2,1H3
• Standard InChI Key: AKFHZVJGGPFWBD-UHFFFAOYSA-N
• SMILES: CN(CCN)CC(=O)C1=CC=CN1
• Canonical SMILES: CN(CCN)CC(=O)C1=CC=CN1

Introduction

2-[(2-Amino-ethyl)-methyl-amino]-1-(1H-pyrrol-2-yl)-ethanone is a complex organic compound that incorporates both pyrrole and aminoethyl functionalities. This compound is of interest in various fields of chemistry, particularly in organic synthesis and medicinal chemistry, due to its unique structural features.

Synthesis and Preparation

The synthesis of 2-[(2-Amino-ethyl)-methyl-amino]-1-(1H-pyrrol-2-yl)-ethanone typically involves multi-step organic reactions. While specific synthesis protocols are not detailed in the provided sources, general methods might include:

• Step 1: Formation of the pyrrole ring.

• Step 2: Introduction of the ethanone moiety.

• Step 3: Attachment of the (2-amino-ethyl)-methyl-amino group.

Synthesis Pathways

Step	Reaction Type	Reagents
1	Ring Formation	Pyrrole precursors
2	Acylation	Acyl chlorides or anhydrides
3	Amination	Aminoethyl reagents

Biological and Chemical Applications

This compound's unique structure suggests potential biological activity, although specific applications or biological effects are not detailed in the available literature. Generally, compounds with similar structures are explored for their pharmacological properties, such as enzyme inhibition or receptor binding.

Potential Applications

• Pharmaceuticals: As a potential lead compound for drug development.

• Organic Synthesis: As an intermediate in the synthesis of more complex molecules.

Future Directions

• Synthetic Optimization: Improving synthesis efficiency and yield.

• Biological Screening: Investigating potential biological activities.